Cas no 807343-24-4 (1H-Isoindol-1-one, 6-bromo-2,3-dihydro-2-propyl-)

1H-Isoindol-1-one, 6-bromo-2,3-dihydro-2-propyl- structure
807343-24-4 structure
Product Name:1H-Isoindol-1-one, 6-bromo-2,3-dihydro-2-propyl-
CAS No:807343-24-4
MF:C11H12BrNO
MW:254.12308216095
CID:1801825
PubChem ID:86014141
Update Time:2025-09-24

1H-Isoindol-1-one, 6-bromo-2,3-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 6-bromo-2,3-dihydro-2-propyl-
    • DB-107955
    • 6-BROMO-2-PROPYL-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
    • A1-01624
    • 6-Bromo-2-propyl-2,3-dihydro-isoindol-1-one
    • 6-bromo-2-propyl-3H-isoindol-1-one
    • EN300-790911
    • 6-bromo-2-propylisoindolin-1-one
    • SCHEMBL17141740
    • 807343-24-4
    • Inchi: 1S/C11H12BrNO/c1-2-5-13-7-8-3-4-9(12)6-10(8)11(13)14/h3-4,6H,2,5,7H2,1H3
    • InChI Key: MFMUUTRTNJJNED-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(N(CCC)C2)=O

Computed Properties

  • Exact Mass: 253.01023g/mol
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

1H-Isoindol-1-one, 6-bromo-2,3-dihydro-2-propyl- Pricemore >>

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